N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-4-methoxy-2-methylbenzene-1-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-4-methoxy-2-methylbenzenesulfonamide
• InChI: InChI=1S/C18H19NO4S2/c1-13-10-15(22-2)5-6-18(13)25(20,21)19-11-16(14-7-9-24-12-14)17-4-3-8-23-17/h3-10,12,16,19H,11H2,1-2H3
• InChI Key: GJSGLUQLJYWHNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)S(=O)(=O)NCC(C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C18H19NO4S2
• Molecular Weight: 377.5 g/mol

Description

The compound contains furan and thiophene rings, which are common in many biologically active compounds. Furan is a five-membered ring with four carbon atoms and one oxygen atom, while thiophene is a five-membered ring with four carbon atoms and one sulfur atom.

Chemical Reactions Analysis

Thiophene derivatives can undergo a variety of chemical reactions. For example, they can participate in catalytic protodeboronation, a valuable but less developed transformation.

Scientific Research Applications

Anti-Inflammatory Agent

Thiophene nucleus containing compounds show various activities. . Given the structural similarity, our compound could potentially have similar properties.

Serotonin Antagonists

. Our compound, having a thiophene moiety, might also exhibit similar activity.

Anti-Psychotic

. It’s possible that our compound could be explored for similar uses.

Anti-Arrhythmic

. This suggests a potential application of our compound in the treatment of heart rhythm disorders.

Anti-Anxiety

. Our compound could potentially be used in a similar manner.

Anti-Fungal

. This suggests that our compound could be used in the development of new anti-fungal medications.

Antioxidant

. This suggests that our compound could be used in the development of new antioxidant therapies.

Flavoring Agent

. Given the furan moiety in our compound, it could potentially be used as a flavoring agent.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some thiophene derivatives are known to have anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene and its derivatives are essential heterocyclic compounds with a variety of applications, including in the development of organic semiconductors, organic field-effect transistors (OFETs), and organic light-emitting diodes (OLEDs). They also show promise in the field of medicinal chemistry. Therefore, the study and development of new thiophene derivatives, such as the compound you mentioned, could be a promising area of research.